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Topic: Neuropeptide Y (29-64) Solubility in DMSO and Water

Introduction
Neuropeptide Y (NPY) is a 36-amino acid peptide neurotransmitter that is widely expressed in

the central and peripheral nervous systems.[1] It is involved in a variety of physiological

processes, including the regulation of appetite, stress response, and blood pressure.[2] The

fragment Neuropeptide Y (29-64) is a 36-amino acid peptide derived from the full-length NPY.

[3][4] Understanding the solubility and handling of NPY (29-64) is critical for its application in in

vitro and in vivo studies. These application notes provide detailed information on the solubility

of NPY (29-64) in dimethyl sulfoxide (DMSO) and water, along with protocols for its dissolution

and storage.

Data Presentation: Solubility of Neuropeptide Y (29-
64)
The solubility of Neuropeptide Y (29-64) has been determined in both water and DMSO. The

following table summarizes the quantitative solubility data for easy reference and comparison.
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Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

Water ≥ 46.67[3][4] ≥ 10.92[3][4]

DMSO 16.67[3][4] 3.90[3][4]

Ultrasonic assistance

is required for

dissolution.[3][4] Use

newly opened, non-

hygroscopic DMSO.[4]

Molecular Weight of Neuropeptide Y (29-64): 4272.7 g/mol [5]

Experimental Protocols
General Guidelines for Handling Peptides

Before opening, allow the peptide vial to equilibrate to room temperature to prevent

condensation.

Use sterile, nuclease-free, and pyrogen-free labware and reagents.[6]

For cell culture experiments, it is crucial to maintain sterility throughout the process.

Protocol for Dissolving Neuropeptide Y (29-64) in Water
This protocol is recommended for preparing aqueous stock solutions of NPY (29-64).

Materials:

Neuropeptide Y (29-64) powder

Sterile, distilled water (H₂O)

Sterile microcentrifuge tubes

Calibrated pipette and sterile tips

Procedure:
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Weigh the required amount of NPY (29-64) powder in a sterile microcentrifuge tube.

Add the calculated volume of sterile water to achieve the desired concentration (up to ≥

46.67 mg/mL).[3][4]

Gently vortex or pipette the solution to mix.

If necessary, sonication in a water bath can be used to aid dissolution.

For use in cell culture, filter-sterilize the final solution through a 0.22 µm filter.[4]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Protocol for Dissolving Neuropeptide Y (29-64) in DMSO
This protocol is suitable for creating a concentrated stock solution in an organic solvent.

Materials:

Neuropeptide Y (29-64) powder

Anhydrous, high-purity DMSO (use a newly opened bottle to avoid hygroscopic effects)[4]

Sterile microcentrifuge tubes

Calibrated pipette and sterile tips

Ultrasonic bath

Procedure:

Weigh the desired amount of NPY (29-64) powder in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired concentration (up to 16.67

mg/mL).[3][4]

Gently vortex the tube.

Place the tube in an ultrasonic bath and sonicate until the peptide is fully dissolved.[3][4]
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For cell culture applications, the DMSO stock solution must be further diluted in an aqueous

buffer or cell culture medium to a final DMSO concentration that is non-toxic to the cells

(typically ≤ 0.5%, with primary cells often requiring ≤ 0.1%).[7]

Aliquot the stock solution and store appropriately.

Storage of Stock Solutions
In solution: Store aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[3][4]

Powder: Store the lyophilized powder at -20°C or -80°C for long-term stability (up to 2 years).

[4]

Important: Avoid repeated freeze-thaw cycles as this can lead to peptide degradation.[3]

Mandatory Visualizations
Experimental Workflow for Solubility Testing
Caption: Workflow for dissolving Neuropeptide Y (29-64).

Neuropeptide Y Signaling Pathway
Neuropeptide Y exerts its biological effects by binding to a family of G protein-coupled

receptors (GPCRs), primarily Y1, Y2, Y4, and Y5 receptors.[2] Activation of these receptors

typically couples to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a

subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][8] This can modulate the

activity of Protein Kinase A (PKA).[8][9] Additionally, NPY receptor activation can stimulate

other signaling cascades, including the Phospholipase C (PLC) pathway, leading to an increase

in intracellular calcium and activation of Protein Kinase C (PKC), as well as the Mitogen-

Activated Protein Kinase/Extracellular Signal-Regulated Kinase (MAPK/ERK) pathway.[1][8]

Caption: Simplified Neuropeptide Y signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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